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Compound of Interest

Compound Name: YKL-06-061

Cat. No.: B15602663 Get Quote

Essential Safety and Handling Guide for YKL-06-
061
Disclaimer: This document provides essential safety and logistical information for handling

YKL-06-061 based on publicly available data. However, a complete, official Safety Data Sheet

(SDS) was not accessible at the time of writing. Researchers, scientists, and drug development

professionals must consult the official SDS provided by their supplier for comprehensive safety

and handling instructions before commencing any work with this compound.

YKL-06-061 is a potent and selective second-generation salt-inducible kinase (SIK) inhibitor.[1]

[2] As with any potent small-molecule inhibitor, proper handling and disposal are crucial to

ensure laboratory safety and minimize environmental impact. This guide provides a framework

for the safe use of YKL-06-061 in a research setting.

Summary of Physicochemical Data
A clear understanding of the physical and chemical properties of YKL-06-061 is foundational to

its safe handling. The following table summarizes key quantitative data.
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Property Value

CAS Number 2172617-15-9

Molecular Formula C₃₀H₃₇N₇O₂

Molecular Weight 527.7 g/mol [2]

Appearance Solid[2]

Purity ≥98%

Solubility
Acetonitrile: Slightly soluble (0.1-1 mg/ml)

[2]Chloroform: Sparingly soluble (1-10 mg/ml)[2]

Storage
Store at -20°C for up to 1 year or at -80°C for up

to 2 years.[1]

Personal Protective Equipment (PPE)
Given the potent nature of YKL-06-061, a comprehensive approach to personal protection is

mandatory. The following PPE should be worn at all times when handling the compound:

Gloves: Nitrile gloves are recommended. Always use two pairs and change them

immediately if contaminated.

Eye Protection: Chemical safety goggles are essential to protect against splashes and fine

particles.

Lab Coat: A fully buttoned lab coat should be worn to protect skin and clothing.

Respiratory Protection: If there is a risk of aerosolization or if handling large quantities of the

solid compound, a properly fitted respirator (e.g., N95 or higher) should be used in a certified

chemical fume hood.

Operational Plan for Handling YKL-06-061
Adherence to a strict operational protocol is vital for the safe handling of this potent research

compound.
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Preparation and Weighing
All handling of the solid form of YKL-06-061 should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Before weighing, ensure the analytical balance is clean and placed within the fume hood.

Use appropriate weighing paper or a container to avoid direct contact with the balance pan.

Handle the compound gently to prevent the generation of dust.

Dissolution
When preparing solutions, add the solvent to the solid YKL-06-061 slowly to avoid splashing.

If sonication is required for dissolution, ensure the vial is securely capped.

Prepare solutions in a fume hood.

Experimental Use
Clearly label all solutions containing YKL-06-061 with the compound name, concentration,

solvent, and date of preparation.

When using the compound in cell culture or other experimental systems, employ careful

pipetting techniques to prevent aerosols and splashes.

Work on an absorbent, disposable bench liner to contain any potential spills.

Disposal Plan
Proper disposal of YKL-06-061 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: All solid waste contaminated with YKL-06-061, including weighing paper, used

pipette tips, and contaminated gloves, should be collected in a dedicated, clearly labeled

hazardous waste container.
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Liquid Waste: Unused solutions and contaminated liquid waste should be collected in a

sealed, labeled hazardous waste container. Do not pour any amount of YKL-06-061 down

the drain.

Decontamination: All surfaces and equipment that come into contact with YKL-06-061
should be decontaminated. Consult your institution's safety office for appropriate

decontamination procedures.

Waste Pickup: Follow your institution's guidelines for the disposal of chemical waste.

Experimental Workflow for Handling YKL-06-061
The following diagram illustrates the key stages in the safe handling of YKL-06-061, from

receipt of the compound to the final disposal of waste.
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Caption: Workflow for Safe Handling of YKL-06-061
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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